Cas no 801206-20-2 (N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 801206-20-2
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6338676
• PubChem ID: 165351957
• Update Time: 2025-11-01

N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• N-Methyl-1-[[2-(trifluoromethyl)phenyl]methyl]cyclopropanamine
• N-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
• DTXSID801177234
• EN300-1972093
• 801206-20-2

• Inchi： 1S/C12H14F3N/c1-16-11(6-7-11)8-9-4-2-3-5-10(9)12(13,14)15/h2-5,16H,6-8H2,1H3
• InChI Key： LFGXQCHZSYGWAN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

Professional Introduction to N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 801206-20-2)

N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is a heterocyclic amine with a trifluoromethyl substituent on its aromatic ring, making it a compound of significant interest in the field of pharmaceutical chemistry. The CAS number 801206-20-2 uniquely identifies this chemical entity, facilitating its precise documentation and research applications. This introduction delves into the structural characteristics, potential biological activities, and recent advancements in the study of this compound.

The molecular structure of N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine consists of a cyclopropane ring fused with an amine functional group, further substituted with a benzyl group containing a trifluoromethyl moiety. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The cyclopropane ring introduces rigidity to the structure, potentially influencing binding interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of trifluoromethylated compounds due to their broad spectrum of biological activities. The N-methyl group at the amine position contributes to the compound's basicity, which can be advantageous for interactions with acidic or neutral biological targets. This combination of structural features makes N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine a promising candidate for further exploration in drug discovery.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial assays suggest that it may exhibit neuroprotective effects, which are particularly relevant given the increasing prevalence of neurodegenerative diseases. The trifluoromethyl group has been shown to modulate enzyme activity and receptor binding, potentially making this compound useful in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural motif is reminiscent of known bioactive molecules, suggesting possible applications in oncology and anti-inflammatory therapies.

The synthesis of N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the complexity of the aromatic substitution pattern. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These advancements not only facilitate access to this compound but also contribute to the broader field of synthetic organic chemistry.

Future directions in research may involve exploring derivative compounds generated by modifying specific functional groups within N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine. By altering the substitution patterns or introducing additional heterocyclic rings, researchers can fine-tune the pharmacological properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and translate laboratory findings into clinical candidates.

The regulatory landscape for novel chemical entities like N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is evolving, with increasing emphasis on sustainable and environmentally friendly synthetic routes. Innovations in green chemistry principles are being integrated into drug development pipelines to minimize waste and reduce environmental impact. This aligns with global efforts to promote responsible chemical manufacturing practices while maintaining high standards for safety and efficacy.

In conclusion, N-methyl-1-{2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine represents a fascinating chemical entity with potential applications across multiple therapeutic areas. Its unique structural features, coupled with recent advances in synthetic methodology and pharmacological research, position it as a valuable asset in ongoing drug discovery initiatives. Continued investigation into this compound and its derivatives promises to yield new insights into disease mechanisms and effective treatment strategies.